Cas no 1311933-84-2 (Fmoc-a-Me-D-Gly(Heptenyl)-OH)

• Product Name: Fmoc-a-Me-D-Gly(Heptenyl)-OH
• CAS No: 1311933-84-2
• MF: C₂₅H₂₉NO₄
• MW: 407.502067327499
• MDL: MFCD19381836
• CID: 1227606
• Update Time: 2025-06-08

Fmoc-a-Me-D-Gly(Heptenyl)-OH Chemical and Physical Properties

Names and Identifiers

• (2r,8e)-2-amino-10-(9h-fluoren-9-ylmethoxy)-2-methyl-10-oxo-8-dec Enoic Acid
• (R)-N-Fmoc-2-(6'-heptenyl)alanine
• Fmoc-a-Me-D-Gly(Heptenyl)-OH

• MDL： MFCD19381836
• Inchi： 1S/C25H29NO4/c1-3-4-5-6-11-16-25(2,23(27)28)26-24(29)30-17-22-20-14-9-7-12-18(20)19-13-8-10-15-21(19)22/h3,7-10,12-15,22H,1,4-6,11,16-17H2,2H3,(H,26,29)(H,27,28)/t25-/m1/s1
• InChI Key： WSTJGDVRPQAMSC-RUZDIDTESA-N
• SMILES： O(C(N[C@](C(=O)O)(C)CCCCCC=C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Experimental Properties

• Density: 1.154±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (4.1E-4 g/L) (25 ºC),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Fmoc-a-Me-D-Gly(Heptenyl)-OH

Introduction to Fmoc-a-Me-D-Gly(Heptenyl)-OH and Its Significance in Modern Chemical Biology

The compound with the CAS number 1311933-84-2 is a specialized derivative known as Fmoc-a-Me-D-Gly(Heptenyl)-OH. This compound has garnered significant attention in the field of chemical biology due to its unique structural properties and potential applications in peptide synthesis and drug development. The Fmoc (fluorenylmethyloxycarbonyl) group is a protective group commonly used in solid-phase peptide synthesis, while the D-Glycine residue introduces a non-natural amino acid into the peptide chain. The presence of a heptenyl side chain further enhances its utility in various biochemical applications.

In recent years, there has been a growing interest in the development of novel peptidomimetics, which are designed to mimic the biological activity of natural peptides while avoiding their limitations such as degradation and immunogenicity. The incorporation of non-natural amino acids like D-glycine into peptide sequences has emerged as a powerful strategy to improve the stability and bioavailability of these molecules. The heptenyl side chain in Fmoc-a-Me-D-Gly(Heptenyl)-OH adds an additional layer of complexity, enabling it to interact with biological targets in unique ways.

One of the most compelling aspects of this compound is its potential use in the development of novel therapeutic agents. Peptides have long been recognized for their therapeutic potential due to their ability to interact with biological targets with high specificity. However, their susceptibility to enzymatic degradation and poor oral bioavailability have limited their clinical applications. The use of peptidomimetics, such as those derived from Fmoc-a-Me-D-Gly(Heptenyl)-OH, offers a promising solution to these challenges. By incorporating non-natural amino acids and functional groups, researchers can design molecules that are more resistant to degradation and have improved pharmacokinetic properties.

The heptenyl side chain, in particular, has been shown to enhance the solubility and stability of peptides, making them more suitable for therapeutic use. This is particularly important for oral formulations, where poor solubility can significantly reduce bioavailability. Additionally, the heptenyl group can be used to modify the pharmacokinetic properties of peptides by influencing their binding affinity and metabolic clearance. These properties make Fmoc-a-Me-D-Gly(Heptenyl)-OH a valuable tool for researchers developing new drugs.

Recent studies have also highlighted the role of this compound in the development of targeted delivery systems. By modifying the side chains of peptides with hydrophobic groups like heptenyl, researchers can create molecules that accumulate preferentially in certain tissues or cells. This targeted delivery can improve the efficacy of therapeutic agents while reducing side effects. For example, studies have shown that peptides modified with hydrophobic side chains can be effectively delivered to tumor tissues, where they exert their therapeutic effects.

The use of solid-phase peptide synthesis (SPPS) techniques has further facilitated the production of complex peptidomimetics like Fmoc-a-Me-D-Gly(Heptenyl)-OH. SPPS allows for the efficient and scalable synthesis of peptides with multiple non-natural amino acids, making it possible to explore a wide range of structural variations. This flexibility has enabled researchers to optimize the properties of these molecules for specific applications. For instance, by varying the length and composition of the heptenyl side chain, researchers can fine-tune the solubility, stability, and bioactivity of peptidomimetics.

In conclusion, Fmoc-a-Me-D-Gly(Heptenyl)-OH represents a significant advancement in the field of chemical biology. Its unique structural features make it a valuable tool for developing novel therapeutic agents and targeted delivery systems. The combination of protective groups like Fmoc and non-natural amino acids like D-glycine, along with functional side chains such as heptenyl, offers numerous possibilities for enhancing peptide-based therapies. As research continues to uncover new applications for this compound, its importance in modern drug development is likely to grow even further.